Cas no 953992-27-3 (2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide)

• Product Name: 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide
• CAS No: 953992-27-3
• MF: C₂₂H₂₂ClN₃O₃S₂
• MW: 476.011381626129
• CID: 6337385
• PubChem ID: 16899298
• Update Time: 2025-07-25

2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide
• N-(4-chlorophenyl)-2-((4-(2-((4-methoxyphenethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• AKOS024641180
• 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• F2335-0796
• 953992-27-3
• 2-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C22H22ClN3O3S2/c1-29-19-8-2-15(3-9-19)10-11-24-20(27)12-18-13-30-22(26-18)31-14-21(28)25-17-6-4-16(23)5-7-17/h2-9,13H,10-12,14H2,1H3,(H,24,27)(H,25,28)
• InChI Key： ICGJTQWATFJABB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC(=CS1)CC(NCCC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 475.0791116g/mol
• Monoisotopic Mass: 475.0791116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 134Ų

Additional information on 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide

Recent Advances in the Study of 953992-27-3 and 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide

The compound with the CAS number 953992-27-3, also known as 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a thiazole core and multiple functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses, particularly in the context of inflammatory and metabolic disorders.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that 953992-27-3 exhibits high affinity for certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest that the compound could serve as a dual inhibitor, offering a novel approach to managing chronic inflammation. Additionally, molecular docking simulations have revealed that the thiazole and acetamide moieties play a critical role in binding to the active sites of these enzymes, providing insights for further structural optimization.

In vivo studies have further validated the therapeutic potential of 953992-27-3. Animal models of rheumatoid arthritis and colitis have shown significant reduction in inflammatory markers following treatment with the compound. Notably, the molecule demonstrated a favorable safety profile, with minimal off-target effects and low toxicity at therapeutic doses. These results highlight its potential as a candidate for clinical development, particularly for conditions where current therapies are limited by side effects or efficacy issues.

Beyond its anti-inflammatory properties, recent research has explored the compound's effects on metabolic pathways. Studies have indicated that 953992-27-3 may modulate glucose uptake and lipid metabolism, making it a potential candidate for treating metabolic syndrome and type 2 diabetes. Mechanistic studies suggest that the compound influences the activity of peroxisome proliferator-activated receptors (PPARs), which are key regulators of energy homeostasis. These findings open new avenues for research into its application in metabolic disorders.

Despite these promising results, challenges remain in the development of 953992-27-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to ensure its efficacy in human trials. Recent advancements in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges. Furthermore, synthetic chemistry efforts are underway to develop analogs with improved pharmacokinetic properties while retaining the desired biological activity.

In conclusion, the compound 953992-27-3 and its derivative 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-2-(4-methoxyphenyl)ethylacetamide represent a promising area of research in chemical biology and drug discovery. Their dual anti-inflammatory and metabolic modulatory effects position them as potential multi-target agents for treating complex diseases. Continued research and development efforts are essential to translate these findings into clinically viable therapies, addressing unmet medical needs in inflammation and metabolic disorders.